Cas no 108134-21-0 (Thieno[3,2-d]pyrimidin-4(3H)-one, 6-methyl-)

• Product Name: Thieno[3,2-d]pyrimidin-4(3H)-one, 6-methyl-
• CAS No: 108134-21-0
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 2194651
• PubChem ID: 136117237
• Update Time: 2024-03-01

Thieno[3,2-d]pyrimidin-4(3H)-one, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-4-hydroxythieno[3,2-d]pyrimidine
• Thieno[3,2-d]pyrimidin-4(3H)-one, 6-methyl-
• 6-Methyl-3H-thieno[3,2-d]pyrimidin-4-one
• 6-Methylthieno[3,2-d]pyrimidin-4(3H)-one

• Inchi： 1S/C7H6N2OS/c1-4-2-5-6(11-4)7(10)9-3-8-5/h2-3H,1H3,(H,8,9,10)
• InChI Key： LTURHFJJAHUVFE-UHFFFAOYSA-N
• SMILES： S1C(C)=CC2=C1C(NC=N2)=O

Computed Properties

• Exact Mass: 166.02008399g/mol
• Monoisotopic Mass: 166.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines